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Compound of Interest

Compound Name: 4,4'-Sulfonyldiphenol-d8

Cat. No.: B15140206 Get Quote

An In-depth Technical Guide to 4,4'-
Sulfonyldiphenol-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Sulfonyldiphenol-d8 (BPS-

d8), a deuterated analogue of the industrial chemical 4,4'-Sulfonyldiphenol (Bisphenol S or

BPS). This document is intended for professionals in research, analytical science, and drug

development who utilize stable isotope-labeled compounds. It details the compound's

properties, its primary application as an internal standard in quantitative analysis, and provides

exemplary experimental protocols.

Introduction
4,4'-Sulfonyldiphenol-d8 is the deuterium-labeled form of 4,4'-Sulfonyldiphenol (BPS), a

common replacement for Bisphenol A (BPA) in the manufacturing of polycarbonate plastics,

epoxy resins, and thermal paper.[1][2][3][4][5] As concerns over the endocrine-disrupting

properties of BPA have grown, BPS has been increasingly used, leading to widespread human

exposure.[6] Consequently, the accurate quantification of BPS in biological and environmental

matrices is crucial for toxicological studies and human exposure assessment.[6]

Due to its structural similarity and identical physicochemical behavior to the native analyte,

BPS-d8 serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS).[7]
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Its use corrects for variations in sample preparation and matrix effects, ensuring high accuracy

and precision in analytical measurements.[7]

Physicochemical Properties
The fundamental properties of 4,4'-Sulfonyldiphenol-d8 are summarized in the table below.

These data are compiled from various chemical supplier certificates of analysis.

Property Value References

CAS Number 2483831-28-1 [1]

Molecular Formula C₁₂H₂D₈O₄S [1]

Molecular Weight 258.32 g/mol [1]

Chemical Name
4,4′-Sulfonylbis[phen-2,3,5,6-

d4-ol]
[1]

Appearance White to off-white solid [1]

Purity (HPLC) ≥95% [1]

Isotopic Enrichment ≥98% [1]

Solubility
Soluble in Methanol and

DMSO
[1]

Core Application: Isotope Dilution Mass
Spectrometry
The primary application of 4,4'-Sulfonyldiphenol-d8 is as an internal standard in quantitative

analytical methods, most notably Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][3][8]

Principle of Isotope Dilution
Isotope dilution is a powerful technique for precise quantification. A known amount of the

isotopically labeled standard (BPS-d8) is added to the sample at the beginning of the analytical

process. The standard and the native analyte (BPS) are co-processed through extraction,
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purification, and analysis. Any loss of analyte during sample preparation will be accompanied

by a proportional loss of the internal standard. The final quantification is based on the ratio of

the mass spectrometric response of the native analyte to that of the labeled standard, which

remains constant regardless of sample loss.
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Sample (e.g., Urine) containing native BPS Add known amount of BPS-d8

Extraction & Clean-up (SPE, LLE) LC-MS/MS Analysis

Measure Response Ratio (BPS / BPS-d8)

Quantify native BPS concentration
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Urine Sample Preparation

Instrumental Analysis

Data Processing

200 µL Urine

Spike with BPS-d8 (20 ng/mL)

Enzymatic Hydrolysis (β-glucuronidase)

Online Solid-Phase Extraction (SPE)

UPLC Separation (C18 Column)

Tandem MS Detection (ESI-, MRM)

Quantification using BPS/BPS-d8 Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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